Cas no 177985-33-0 (2-(2-chloro-5-fluorophenyl)acetic acid)

• Product Name: 2-(2-chloro-5-fluorophenyl)acetic acid
• CAS No: 177985-33-0
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD01016155
• CID: 94002
• PubChem ID: 3535430
• Update Time: 2025-11-02

2-(2-chloro-5-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluorophenylacetic acid
• 2-(2-chloro-5-fluorophenyl)acetic acid
• DTXSID60393420
• AC-4187
• MFCD01016155
• 2-Chloro-5-fluorophenylaceticacid
• VFUKAVLGRHSSPG-UHFFFAOYSA-N
• (2-Chloro-5-fluorophenyl)acetic acid, AldrichCPR
• 2-Chloro-5-fluorophenyl acetic acid
• TS-02660
• AKOS005258410
• FT-0656363
• SY039473
• Benzeneacetic acid, 2-chloro-5-fluoro-
• 177985-33-0
• EN300-1137694
• CL8756
• CS-W016770
• A21798
• SCHEMBL151879
• (2-chloro-5-fluorophenyl)acetic acid

• MDL： MFCD01016155
• Inchi： 1S/C8H6ClFO2/c9-7-2-1-6(10)3-5(7)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： VFUKAVLGRHSSPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(=O)O)F

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.417
• Melting Point: 114-115°C
• Boiling Point: 289.3 ºC
• Flash Point: 128.8 ºC
• Refractive Index: 1.548
• PSA: 37.30000
• LogP: 2.10620
• Solubility: Not determined

2-(2-chloro-5-fluorophenyl)acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Safety Instruction： H315,H319,H335
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2-chloro-5-fluorophenyl)acetic acid

Research Brief on 2-(2-chloro-5-fluorophenyl)acetic acid (CAS: 177985-33-0): Recent Advances and Applications

2-(2-chloro-5-fluorophenyl)acetic acid (CAS: 177985-33-0) is a fluorinated phenylacetic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthetic methodologies, biological activities, and potential industrial applications.

In the context of synthetic chemistry, 2-(2-chloro-5-fluorophenyl)acetic acid serves as a crucial building block for the preparation of various heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of fluorinated indole derivatives through palladium-catalyzed cross-coupling reactions. The electron-withdrawing properties of both chlorine and fluorine substituents on the phenyl ring were found to significantly influence the reactivity and regioselectivity of subsequent transformations, offering new avenues for structure-activity relationship (SAR) optimization in drug design.

From a pharmacological perspective, recent investigations have explored the biological potential of derivatives containing the 2-(2-chloro-5-fluorophenyl)acetic acid moiety. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain amide derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings suggest potential applications in the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

The compound's antimicrobial properties have also been the subject of recent investigations. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that hybrid molecules incorporating 2-(2-chloro-5-fluorophenyl)acetic acid showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of both halogen atoms was found to be critical for maintaining membrane permeability and target binding affinity, as revealed through molecular docking studies and quantitative structure-activity relationship (QSAR) analyses.

In the field of oncology research, several research groups have explored the anticancer potential of 2-(2-chloro-5-fluorophenyl)acetic acid derivatives. A recent patent application (WO2023124567) disclosed novel conjugates of this compound with known chemotherapeutic agents that demonstrated enhanced tumor targeting capabilities and reduced systemic toxicity in preclinical models. The fluorinated phenylacetic acid moiety was shown to improve the pharmacokinetic properties of the parent drugs while maintaining their therapeutic efficacy.

From an industrial perspective, recent advancements in the large-scale production of 2-(2-chloro-5-fluorophenyl)acetic acid have been reported. A 2023 publication in Organic Process Research & Development described an optimized continuous flow synthesis method that improved yield (up to 85%) and reduced waste generation compared to traditional batch processes. This technological innovation addresses growing concerns about sustainable manufacturing practices in the pharmaceutical industry while meeting the increasing demand for this valuable intermediate.

Looking forward, the unique structural features of 2-(2-chloro-5-fluorophenyl)acetic acid continue to inspire novel applications in drug discovery and development. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use as a scaffold for the development of radiopharmaceuticals for diagnostic imaging. The compound's versatility and demonstrated biological activities position it as a promising candidate for addressing various unmet medical needs in the coming years.